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Compound of Interest

Compound Name: Boc-D-Dab(Z)-OH.DCHA

Cat. No.: B613336 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical compound Nα-Boc-Nγ-Z-D-

2,4-diaminobutyric acid dicyclohexylamine salt, commonly referred to as Boc-D-Dab(Z)-
OH.DCHA. This reagent is a critical building block in peptide synthesis and various drug

discovery and development applications.

Core Compound Characteristics
Boc-D-Dab(Z)-OH.DCHA is a protected derivative of D-diaminobutyric acid, a non-

proteinogenic amino acid. The protection of the alpha-amino group with a tert-butoxycarbonyl

(Boc) group and the gamma-amino group with a benzyloxycarbonyl (Z or Cbz) group allows for

selective deprotection and controlled peptide chain elongation. The dicyclohexylamine (DCHA)

salt form enhances the compound's stability and handling properties.

Molecular Weight and Formula
A precise understanding of the molecular weight is fundamental for accurate reagent

measurement and reaction stoichiometry in chemical synthesis. The table below summarizes

the molecular formulas and weights of the constituent parts and the final salt.
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Component Molecular Formula Molecular Weight ( g/mol )

Boc-D-Dab(Z)-OH C₁₇H₂₄N₂O₆ 352.38[1]

Dicyclohexylamine (DCHA) C₁₂H₂₃N 181.32

Boc-D-Dab(Z)-OH.DCHA C₂₉H₄₇N₃O₆ 533.70[2][3]

Component Relationship
The final product, Boc-D-Dab(Z)-OH.DCHA, is an acid-base salt formed by the reaction of the

acidic Boc-D-Dab(Z)-OH with the basic dicyclohexylamine. This relationship is visualized in the

diagram below.
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Formation of Boc-D-Dab(Z)-OH.DCHA Salt.

Experimental Protocols
Accurate molecular weight determination is crucial for all experimental work. While this guide

does not detail specific synthetic protocols for peptides, any experimental design using this

compound should begin with the precise calculation of molar equivalents based on the

molecular weight of 533.70 g/mol for the DCHA salt.

Standard Laboratory Practice:
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Reagent Weighing: Use a calibrated analytical balance to accurately weigh the required

amount of Boc-D-Dab(Z)-OH.DCHA.

Molar Calculation: To calculate the number of moles, use the following formula: Moles =

Mass (g) / Molecular Weight ( g/mol )

Solubilization: The compound is typically dissolved in a suitable organic solvent such as

dimethylformamide (DMF) or dichloromethane (DCM) for use in solid-phase or solution-

phase peptide synthesis.

For quantitative analysis, techniques such as High-Performance Liquid Chromatography

(HPLC) and Mass Spectrometry (MS) are employed to confirm the purity and identity of the

compound before its use in sensitive applications. Nuclear Magnetic Resonance (NMR)

spectroscopy is also a powerful tool for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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